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Compound of Interest

Compound Name: Octacosane

Cat. No.: B166375 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Octacosane (n-C28H58) is a long-chain aliphatic hydrocarbon that serves as a crucial

reference compound in the qualitative and quantitative analysis of hydrocarbons. Its high purity,

chemical stability, and distinct elution characteristics in gas chromatography (GC) make it an

ideal marker. These application notes provide detailed protocols for utilizing octacosane as a

reference standard in the analysis of various hydrocarbon mixtures, particularly in

environmental and petroleum matrices.

Physicochemical Properties of Octacosane
A thorough understanding of octacosane's properties is essential for its effective use as a

reference standard.
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Property Value Reference

Molecular Formula C28H58 [1][2]

Molecular Weight 394.76 g/mol [1][3]

Melting Point 57-64 °C [4]

Boiling Point 278 °C at 15 mmHg [4]

Solubility

Insoluble in water; Soluble in

chloroform, acetone, benzene,

and toluene.

[1]

Vapor Pressure <1 mmHg at 20 °C [4][5]

Appearance Waxy solid or white powder [1]

Applications in Hydrocarbon Analysis
Octacosane is primarily used in analytical chemistry in the following applications:

Internal Standard: In quantitative GC analysis, a known amount of octacosane can be

added to samples. By comparing the peak area of the analytes to the peak area of the

internal standard, precise quantification can be achieved, correcting for variations in injection

volume and instrument response.

Surrogate Standard: In environmental analysis, octacosane can be added to a sample

before extraction and analysis to monitor the efficiency of the entire analytical process,

including sample preparation and cleanup.

Component of n-Alkane Calibration Mixtures: Octacosane is a key component in standard

mixtures of n-alkanes (e.g., C7-C40). These mixtures are used to determine the retention

indices of unknown hydrocarbons and to calibrate the response of detectors like the Flame

Ionization Detector (FID).[6]

Experimental Protocols
The following are generalized protocols for the use of octacosane in hydrocarbon analysis by

Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography with Flame
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Ionization Detection (GC-FID).

Protocol 1: Quantitative Analysis of Total Petroleum
Hydrocarbons (TPH) in Soil using Octacosane as a
Surrogate Standard
This protocol describes the determination of diesel range organics (DRO) in soil, using

octacosane to assess method recovery.

1. Sample Preparation and Extraction:

Objective: To extract hydrocarbons from a soil matrix.

Materials:

Soil sample

Anhydrous sodium sulfate

Dichloromethane (DCM), pesticide grade

Octacosane surrogate standard solution (e.g., 100 µg/mL in DCM)

Soxhlet extraction apparatus

Concentrator tube

Nitrogen evaporator

Procedure:

Weigh approximately 10 g of the soil sample and mix it with an equal amount of anhydrous

sodium sulfate to remove moisture.

Spike the sample with a known volume (e.g., 100 µL) of the octacosane surrogate

standard solution.

Place the sample into a Soxhlet extraction thimble.
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Extract the sample with 150 mL of DCM for 8-16 hours.[3]

Concentrate the extract to approximately 1 mL using a Kuderna-Danish apparatus or a

rotary evaporator, followed by gentle nitrogen stream evaporation.[3]

The extract is now ready for GC analysis.

2. GC-FID Analysis:

Objective: To separate and quantify the hydrocarbon mixture.

Instrumentation and Conditions:

Parameter Setting

Gas Chromatograph Agilent 6890 or equivalent

Column
DB-5 or HP-5MS (30 m x 0.25 mm ID, 0.25 µm

film thickness)[6]

Injector Temperature 300 °C

Injection Mode Splitless

Injection Volume 1 µL

Carrier Gas
Helium or Hydrogen at a constant flow of 1-2

mL/min

Oven Program

Initial: 40 °C, hold for 2 minRamp 1: 20 °C/min

to 120 °CRamp 2: 10 °C/min to 200 °CRamp 3:

5 °C/min to 320 °C, hold for 10 min

Detector Flame Ionization Detector (FID)

Detector Temperature 320 °C

3. Data Analysis:

Integrate the total peak area of the chromatogram within the diesel range (typically C10 to

C28).
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Integrate the peak area of the octacosane surrogate.

Calculate the recovery of the surrogate standard: Recovery (%) = (Measured Concentration /

Spiked Concentration) x 100

If the recovery is within an acceptable range (e.g., 70-130%), the TPH concentration in the

sample can be quantified using an external calibration curve prepared with a diesel standard.

Protocol 2: Identification and Quantification of n-
Alkanes in an Environmental Sample using an n-Alkane
Standard Mixture (including Octacosane)
This protocol is suitable for detailed hydrocarbon profiling.

1. Standard and Sample Preparation:

Prepare a series of calibration standards of an n-alkane mix (e.g., C7-C40) at different

concentrations (e.g., 0.5, 1, 5, 10, 20 µg/mL) in hexane.[7] Octacosane will be one of the

components of this standard mix.

Prepare the environmental extract as described in Protocol 1.

Add a known concentration of an internal standard (e.g., deuterated alkane like n-C24D50 or

a compound not expected in the sample) to all calibration standards and the sample extract

just before analysis.[1]

2. GC-MS Analysis:

Objective: To identify and quantify individual n-alkanes.

Instrumentation and Conditions:
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Parameter Setting

Gas Chromatograph Agilent 7890 or equivalent

Mass Spectrometer Agilent 5975 or equivalent

Column
HP-5MS (30 m x 0.25 mm ID, 0.25 µm film

thickness)[8]

Injector Temperature 300 °C[7]

Injection Mode Splitless

Injection Volume 1 µL

Carrier Gas Helium at a constant flow of 1.0 mL/min

Oven Program

Initial: 40 °C, hold for 3 minRamp 1: 30 °C/min

to 260 °CRamp 2: 15 °C/min to 300 °C, hold for

18 min[7]

MS Transfer Line Temp 300 °C

Ion Source Temp 230 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Scan Range m/z 40-550

3. Data Analysis:

Identify the n-alkanes in the sample by comparing their retention times and mass spectra to

those of the components in the C7-C40 standard mixture.

Create a calibration curve for each n-alkane (including octacosane) by plotting the ratio of

the analyte peak area to the internal standard peak area against the concentration.

Quantify the concentration of each n-alkane in the sample using the generated calibration

curves.
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Logical Workflow for Hydrocarbon Analysis using an
Internal Standard
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Click to download full resolution via product page

Workflow for quantitative hydrocarbon analysis.
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Decision pathway for hydrocarbon analysis method selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Protocols for GC-Based Methods for Generic and Environmental Hydrocarbon Analysis |
Springer Nature Experiments [experiments.springernature.com]

3. researchgate.net [researchgate.net]

4. Method to separate C7-C40 alkane ladder/peak tailing problem - Chromatography Forum
[chromforum.org]

5. shimadzu.co.uk [shimadzu.co.uk]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b166375?utm_src=pdf-body-img
https://www.benchchem.com/product/b166375?utm_src=pdf-body-img
https://www.benchchem.com/product/b166375?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/248421974_The_quantitation_and_origin_of_C_40_n-alkanes_in_crude_oils_and_source_rocks
https://experiments.springernature.com/articles/10.1007/8623_2015_190
https://experiments.springernature.com/articles/10.1007/8623_2015_190
https://www.researchgate.net/publication/239272091_Validation_of_an_analytical_methodology_for_the_quantitative_analysis_of_petroleum_hydrocarbons_in_marine_sediment_samples
https://www.chromforum.org/viewtopic.php?t=35261
https://www.chromforum.org/viewtopic.php?t=35261
https://www.shimadzu.co.uk/sites/shimadzu.seg/files/pim/pim_document_file/seg_couk/others/23888/SOP%20-%20GC%20Methods%201%20TPH.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. accustandard.com [accustandard.com]

7. scienceopen.com [scienceopen.com]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols: Octacosane as a
Reference Compound in Hydrocarbon Analysis]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b166375#octacosane-as-a-reference-
compound-in-hydrocarbon-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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